6-bromo-3-(4-iodophenyl)-2H-chromen-2-one

• IUPAC Name: 6-bromo-3-(4-iodophenyl)chromen-2-one
• InChI: InChI=1S/C15H8BrIO2/c16-11-3-6-14-10(7-11)8-13(15(18)19-14)9-1-4-12(17)5-2-9/h1-8H
• InChI Key: ZQMIYDFZXXIDKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC3=C(C=CC(=C3)Br)OC2=O)I
• Molecular Formula: C15H8BrIO2
• Molecular Weight: 427.03 g/mol

Description

6-bromo-3-(4-iodophenyl)-2H-chromen-2-one, also known as BRPC, is a chemical compound that belongs to the family of chromones. It has been widely studied for its potential therapeutic applications, particularly in the field of cancer research.

Mechanism of Action

6-bromo-3-(4-iodophenyl)-2H-chromen-2-one exerts its anticancer effects through multiple mechanisms of action. It has been shown to inhibit the activity of key enzymes involved in cancer cell proliferation, including topoisomerase IIα and cyclin D1. Additionally, 6-bromo-3-(4-iodophenyl)-2H-chromen-2-one has been shown to modulate the expression of various genes involved in cancer cell survival and apoptosis, including Bcl-2, Bax, and caspase-3.
Biochemical and physiological effects:
6-bromo-3-(4-iodophenyl)-2H-chromen-2-one has been shown to exhibit potent antioxidant and anti-inflammatory effects, which may contribute to its anticancer activity. Additionally, 6-bromo-3-(4-iodophenyl)-2H-chromen-2-one has been shown to modulate various signaling pathways involved in cancer cell proliferation and survival, including the PI3K/Akt and MAPK/ERK pathways.

Advantages and Limitations for Lab Experiments

6-bromo-3-(4-iodophenyl)-2H-chromen-2-one has several advantages for lab experiments, including its high purity and potency, as well as its well-established synthesis method. However, limitations include its relatively low solubility and stability, which may impact its efficacy in certain experimental settings.

Future Directions

There are several future directions for research on 6-bromo-3-(4-iodophenyl)-2H-chromen-2-one. One area of interest is the development of novel formulations or delivery systems to improve its solubility and stability. Additionally, further studies are needed to elucidate the precise mechanisms of action of 6-bromo-3-(4-iodophenyl)-2H-chromen-2-one, as well as its potential applications in other disease areas. Finally, clinical trials are needed to evaluate the safety and efficacy of 6-bromo-3-(4-iodophenyl)-2H-chromen-2-one in humans.

Synthesis Methods

6-bromo-3-(4-iodophenyl)-2H-chromen-2-one can be synthesized using a multistep process involving the condensation of 4-iodophenylacetic acid with 6-bromo-2-hydroxybenzaldehyde, followed by cyclization and oxidation steps. The final product is obtained in good yield and purity, making it suitable for further research and development.

Scientific Research Applications

6-bromo-3-(4-iodophenyl)-2H-chromen-2-one has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to exhibit potent anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer. Furthermore, 6-bromo-3-(4-iodophenyl)-2H-chromen-2-one has been shown to induce apoptosis, inhibit angiogenesis, and suppress tumor growth in animal models.